![molecular formula C23H22N2O3S B2498554 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(p-tolyl)benzamide CAS No. 391876-71-4](/img/structure/B2498554.png)
4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(p-tolyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(p-tolyl)benzamide, commonly known as DIDS, is a sulfonamide compound that has been widely used in scientific research. This compound is known for its ability to inhibit anion transporters and channels, and has been used to study a wide range of biological processes.
Scientific Research Applications
- Researchers have explored the antitumor effects of this compound due to its ability to inhibit specific enzymes or pathways involved in cancer cell growth. Investigations into its mechanism of action and potential as a targeted therapy continue .
- The compound’s structural features suggest neuroprotective properties. Studies have investigated its impact on neurodegenerative conditions such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. It may modulate oxidative stress, inflammation, and protein aggregation .
- Inflammation plays a crucial role in various diseases. Researchers have examined the anti-inflammatory potential of this compound. It may inhibit pro-inflammatory cytokines and enzymes, making it relevant for conditions like rheumatoid arthritis and inflammatory bowel diseases .
- Some studies have explored the cardiovascular effects of this compound. It may impact blood pressure regulation, vascular function, and lipid metabolism. Investigating its potential as a cardioprotective agent is ongoing .
- The compound’s unique structure suggests it could have antimicrobial activity. Researchers have tested its effects against bacteria, fungi, and parasites. Further studies are needed to understand its mode of action and potential clinical applications .
- Given its sulfonyl and benzamide moieties, investigations have focused on its impact on metabolic pathways. It may influence glucose homeostasis, lipid metabolism, and adipocyte function. Potential applications include managing diabetes and obesity-related complications .
Anticancer Potential
Neuroprotection and Neurodegenerative Diseases
Anti-inflammatory Activity
Cardiovascular Health
Antimicrobial Properties
Metabolic Disorders and Obesity
properties
IUPAC Name |
4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(4-methylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3S/c1-17-6-10-21(11-7-17)24-23(26)19-8-12-22(13-9-19)29(27,28)25-15-14-18-4-2-3-5-20(18)16-25/h2-13H,14-16H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFGLFJTUPWOANT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(p-tolyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.